N-[3-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide
N-[3-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0921363
InChI:
InChI=1S/C27H27N5O2S/c1-4-19-10-14-22(15-11-19)28-24(33)17-35-27-31-30-25(32(27)3)21-6-5-7-23(16-21)29-26(34)20-12-8-18(2)9-13-20/h5-16H,4,17H2,1-3H3,(H,28,33)(H,29,34)
SMILES:
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)C
Molecular Formula:
C27H27N5O2S
Molecular Weight:
485.6 g/mol
N-[3-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide
CAS No.:
Cat. No.: VC0921363
Molecular Formula: C27H27N5O2S
Molecular Weight: 485.6 g/mol
* For research use only. Not for human or veterinary use.
![N-[3-(5-{[2-(4-ethylanilino)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-4-methylbenzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H27N5O2S |
|---|---|
| Molecular Weight | 485.6 g/mol |
| IUPAC Name | N-[3-[5-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]-4-methylbenzamide |
| Standard InChI | InChI=1S/C27H27N5O2S/c1-4-19-10-14-22(15-11-19)28-24(33)17-35-27-31-30-25(32(27)3)21-6-5-7-23(16-21)29-26(34)20-12-8-18(2)9-13-20/h5-16H,4,17H2,1-3H3,(H,28,33)(H,29,34) |
| Standard InChI Key | DENWFJSKWHZQMO-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)C |
| Canonical SMILES | CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)C |
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